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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol
CAS No.: 66719-33-3
Cat. No.: B12647630
Get Quote
. J

Executive Summary

4,6-Dimethyloctan-1-ol (CAS: 66719-33-3) is a branched C10 primary alcohol.[1][2][3][4]
While chemically stable, its disposal requires strict adherence to protocols governing
combustible organic solvents and aquatic toxins.[1] Unlike lower molecular weight alcohols
(e.g., ethanol), this compound exhibits negligible water solubility and high lipophilicity, making it
a severe threat to aquatic ecosystems if released into municipal water systems.[1]

Immediate Directive:
e Do NOT dispose of down the drain.
+ Do NOT mix with oxidizing acids (Nitric, Perchloric) or active halogens.[1]

+ Classify as Non-Halogenated Organic Waste for high-temperature incineration.[1]

Chemical Profile & Hazard Identification
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Effective disposal begins with understanding the physicochemical properties that dictate waste
stream segregation.

Property Data Operational Implication

Use for waste manifesting and
CAS Number 66719-33-3 ) _
inventory tracking.[1]

High carbon content = High
Molecular Formula C10H220 BTU value (suitable for fuel
blending).[1]

Combustible (Class IlIA). Not
] "Flammable" (Class I) by DOT
Flash Point ~80-95°C (Est.) o
definition, but must be treated

as ignitable waste.[1]

Phase Separation Risk. Will
N form a layer on top of aqueous
Water Solubility <1 mg/L (Insoluble) )
waste traps, creating a vapor

source.[1]

. . ) . Strict Zero-Discharge to sewer
Aquatic Toxicity High (Chronic) . 0
systems.

Segregate from Nitric Acid,
- Strong Oxidizers, Acid Chromic Acid, and
Incompatibilities .
Chlorides Permanganates to prevent

exothermic runaway.[1]

Pre-Disposal Treatment & Segregation

Scientific Rationale: Segregation prevents the formation of "unknowns" and reduces the cost of
disposal by keeping the waste stream suitable for fuel blending rather than requiring expensive
specialized incineration.

Step 1. Waste Stream Characterization

Before disposal, verify the purity of the waste.
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e Pure Stream: 4,6-Dimethyloctan-1-ol only.[1]
» Mixed Stream: Combined with other solvents (e.g., Hexane, Ethyl Acetate).[1]
o Critical Check: Does the mixture contain Halogenated solvents (DCM, Chloroform)?

o Action: If Halogens > 1000 ppm, segregate into Halogenated Waste.[1] If < 1000 ppm,
segregate into Non-Halogenated Waste.[1]

Step 2: Container Selection
 Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass (Amber).[1]

¢ Avoid: Low-density plastics that may swell upon long-term exposure to C10 alcohols.[1]

e Labeling: Must read "Hazardous Waste - Combustible Liquid - Toxic to Aquatic Life."[1]

Disposal Workflow (Step-by-Step)

This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)
guidelines for organic solvents.

Protocol A: Routine Laboratory Disposal

e PPE Donning: Wear nitrile gloves (0.11mm minimum thickness), safety goggles, and a
flame-resistant lab coat.[1]

» Transfer: Pour the 4,6-Dimethyloctan-1-ol into the designated Non-Halogenated Organic
Solvent carboy.

o Self-Validating Step: Ensure the waste container has a conductive ground strap if the
volume exceeds 4 Liters, to prevent static discharge, although the conductivity of this
alcohol is low.

e Log Entry: Record the volume and specific chemical name on the waste tag. Do not use
generic terms like "Organic Waste."

o Cap & Seal: Ensure the container is vapor-tight. Do not leave funnels in the neck of the
carboy.
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Protocol B: Spill Cleanup (Emergency Response)
e Minor Spill (< 500 mL):

o Isolate the area.[4] Remove ignition sources.[4][5][6][7]
o Absorb with vermiculite or activated carbon pads.
o Transfer soaked absorbent to a sealed bag labeled as hazardous solid waste.

o Clean surface with soap and water (detergent is necessary to solubilize the lipophilic
residue).

e Major Spill (> 500 mL): Evacuate and call EHS.

Visualizing the Decision Logic

The following diagram illustrates the critical decision nodes for categorizing the waste stream to
ensure regulatory compliance and safety.
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Waste: 4,6-Dimethyloctan-1-ol

Is it mixed with other chemicals?

Yes

Does mixture contain Halogens?
(CL,Br,F 1)

Does mixture contain Oxidizers?
(HNO3, H202)

Route B: Halogenated
Organic Waste

Route C: Oxidizer Waste Route A: Non-Halogenated
(DO NOT MIX) Organic Waste

Final Disposal: High-Temp Incineration
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Blue indicates the starting material; Green indicates the
preferred disposal route; Red indicates critical safety hazards.[1]

Environmental Impact & Regulatory Compliance

Why Incineration? 4,6-Dimethyloctan-1-ol has a high biochemical oxygen demand (BOD).[1] If
released into waterways:
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» Surface Film Formation: It forms a monolayer that inhibits oxygen exchange at the water
surface.

e Microbial Overload: Bacteria degrading the alcohol consume vast amounts of dissolved
oxygen, causing hypoxia (fish kills).

Regulatory Codes:

o EPA Waste Code:D001 (Ignitable) if flash point is < 60°C (unlikely for pure C10, but applied
conservatively).[1] If mixed with listed solvents, F-codes (FO03, FO05) may apply.[1][8]

o EU Waste Code:07 01 04* (Other organic solvents, washing liquids and mother liquors).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Operational Guide: Proper Disposal of 4,6-
Dimethyloctan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12647630/docs#operational-guide-proper-disposal-
of-4-6-dimethyloctan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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